
Advanced Spectroscopic Identification of
Favipiravir: A Comparative FTIR Guide

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest

Compound Name:
5-Fluoro-3-hydroxy-2-

pyrazinecarboxamide

Cat. No.: B1648515 Get Quote

Executive Summary
In the post-pandemic pharmaceutical landscape, the rapid identification of antiviral agents like

Favipiravir (T-705) is critical for supply chain integrity. While HPLC remains the gold standard

for purity quantification, Fourier Transform Infrared Spectroscopy (FTIR) is the superior

technique for rapid raw material identification (ID) and solid-state characterization.

This guide provides a definitive spectral analysis of Favipiravir, distinguishing it from structural

analogues like Pyrazinamide. It outlines the specific wavenumbers required for validation and

compares FTIR's utility against Raman and XRD, specifically regarding polymorph

discrimination.

Molecular Basis of Detection
Favipiravir (6-fluoro-3-hydroxy-2-pyrazinecarboxamide) possesses a unique chemical signature

due to the substitution of a fluorine atom on the pyrazine ring. Unlike its non-fluorinated

analogues, the high electronegativity of fluorine alters the dipole moment of the ring vibrations,

creating a distinct spectral "fingerprint."

Key Structural Features for FTIR:
Fluorine Substitution (C-F): The critical differentiator. The C-F bond creates a strong dipole

change, resulting in an intense band in the 1430 cm⁻¹ region.
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Amide Moiety (CONH₂): Responsible for characteristic doublets in the high-frequency region

(N-H stretch) and strong carbonyl signals.

Pyrazine Ring: Provides the skeletal backbone vibrations.

Characteristic Peak Assignments
The following table synthesizes experimental data for the stable Orthorhombic polymorph of

Favipiravir. These values serve as the acceptance criteria for raw material identification.

Table 1: Critical FTIR Wavenumbers for Favipiravir
Identification[1]
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Functional Group
Vibration

Wavenumber
(cm⁻¹)

Intensity Diagnostic Value

N-H Stretching

(Amide)
3354 & 3226 Medium, Doublet

Confirms primary

amide structure.

Distinguishes from

secondary amides.

C=O Stretching

(Amide I)
1692 & 1660 Strong

Primary indicator of

the carbonyl

environment. Split

indicates

intermolecular H-

bonding.

N-H Deformation

(Amide II)
~1658 Medium

Overlaps often with

C=O; confirms amide

presence.

C-F Stretching 1434 Very Strong

CRITICAL IDENTITY

KEY. Distinguishes

Favipiravir from

Pyrazinamide and T-

1105.

C-O Stretching (Enol) 1275 Medium/Sharp

Associated with the C-

OH tautomeric

character.

C-N Stretching (Ring) 1100-1200 Medium
Pyrazine ring skeletal

vibrations.
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Analyst Note: The peak at 1434 cm⁻¹ is the most robust marker for quantitative estimation and

identification. If this peak is absent or significantly shifted (<1400 cm⁻¹), the sample is likely a

non-fluorinated analogue.

Comparative Analysis
Specificity: Favipiravir vs. Pyrazinamide
Pyrazinamide is a structural analogue often used as a starting material or found in counterfeit

scenarios.

Favipiravir: Shows a dominant band at 1434 cm⁻¹ (C-F stretch).[1]

Pyrazinamide: Lacks the 1434 cm⁻¹ band. Its ring breathing modes appear at different

frequencies due to the absence of the heavy fluorine atom.

Technique Comparison: FTIR vs. Alternatives
Researchers must choose the right tool for the specific analytical gap.[2]

Feature FTIR (Mid-IR)
Raman

Spectroscopy
HPLC (UV-Vis)

Primary Use
Rapid ID, Polymorph

Screening

Aqueous samples,

Crystal form

Purity Quantification,

Impurity Profiling

Sample State Solid (Powder) Solid or Liquid Liquid (Dissolved)

Speed Fast (<5 min) Fast (<5 min) Slow (30-60 min)

Water Interference
High (Hygroscopic

KBr)

Low (Water is weak

scatterer)
N/A (Mobile phase)

Polymorph Sensitivity
Medium (Fingerprint

region)

High (Lattice modes

<200 cm⁻¹)

None (Dissolved state

destroys lattice)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.iscientific.org/wp-content/uploads/2023/12/62-ijcbs-23-24-5-62-done.pdf
https://kindle-tech.com/faqs/what-is-the-difference-between-kbr-and-atr-in-ftir
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1648515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymorph Discrimination (Orthorhombic vs.
Tetragonal)
Favipiravir exists in a stable Orthorhombic form and a metastable Tetragonal form.[3]

Differentiation: While XRD is the referee method, FTIR can screen for the Tetragonal form by

monitoring the 1275 cm⁻¹ (C-OH) and 1650 cm⁻¹ bands. These bands exhibit higher

intensity in the Tetragonal polymorph compared to the Orthorhombic form.

Experimental Protocols
To ensure reproducibility, the following protocols must be strictly adhered to.

Method A: KBr Pellet (Gold Standard for Resolution)
Application: Detailed structural analysis and library matching.

Protocol:

Dry KBr: Dry analytical grade KBr powder at 110°C for 2 hours to remove moisture

(prevents O-H interference at 3500 cm⁻¹).

Ratio: Mix 1 mg Favipiravir with 100 mg KBr (1:100 ratio).

Grinding: Grind in an agate mortar until a fine, uniform powder is achieved. Warning:

Excessive grinding can induce polymorphic transformation.

Compression: Press at 10 tons for 2 minutes to form a transparent pellet.

Scan: 4000–400 cm⁻¹, 32 scans, 4 cm⁻¹ resolution.

Method B: ATR (Attenuated Total Reflectance)[2][4]
Application: Rapid QC screening, high throughput.

Protocol:

Clean Crystal: Clean the Diamond/ZnSe crystal with isopropanol. Ensure no residue

remains.
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Background: Collect background spectrum (air).

Load: Place raw powder to cover the crystal surface.

Pressure: Apply consistent pressure using the clamp arm (slip-clutch mechanism ensures

reproducibility).

Correction: Apply "ATR Correction" algorithm in software to adjust for penetration depth

differences relative to transmission spectra.

Visualizations
Diagram 1: Analytical Workflow for Favipiravir ID
This workflow illustrates the logical steps from raw material receipt to final validation,

emphasizing the "Go/No-Go" decision points based on the C-F peak.
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Caption: Logical workflow for Favipiravir identification. The 1434 cm⁻¹ C-F peak serves as the

primary gatekeeper for identity validation.

Diagram 2: Technique Selection Matrix
A decision support diagram to help analysts choose between FTIR, Raman, and HPLC based

on sample constraints.
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Caption: Decision matrix for selecting the optimal analytical technique based on the specific

requirement (Purity vs. ID) and sample state.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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